Cas no 112767-01-8 (1-isothiocyanatearomadendrane)
1-isothiocyanatearomadendrane structure
Product Name:1-isothiocyanatearomadendrane
CAS No:112767-01-8
MF:C16H25NS
MW:263.441403150558
CID:2009157
Update Time:2025-04-21
1-isothiocyanatearomadendrane Chemical and Physical Properties
Names and Identifiers
-
- 1-isothiocyanatearomadendrane
- 1-isothiocyanatoaromadendrane
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- Inchi: 1S/C16H25NS/c1-10-7-8-16(17-9-18)11(2)5-6-12-14(13(10)16)15(12,3)4/h10-14H,5-8H2,1-4H3
- InChI Key: JLMIMTUDKQKKJO-UHFFFAOYSA-N
- SMILES: CC1C2C3C(C)(C)C3CCC(C2(N=C=S)CC1)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- XLogP3: 6.366
1-isothiocyanatearomadendrane Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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